Cas no 2138428-68-7 (3-{[(3-Methylbutyl)amino]methyl}azepan-2-one)

• Product Name: 3-{[(3-Methylbutyl)amino]methyl}azepan-2-one
• CAS No: 2138428-68-7
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 6493257
• PubChem ID: 165744574
• Update Time: 2025-05-19

3-{[(3-Methylbutyl)amino]methyl}azepan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-740460
• 3-{[(3-methylbutyl)amino]methyl}azepan-2-one
• 2138428-68-7
• 3-{[(3-Methylbutyl)amino]methyl}azepan-2-one

• Inchi： 1S/C12H24N2O/c1-10(2)6-8-13-9-11-5-3-4-7-14-12(11)15/h10-11,13H,3-9H2,1-2H3,(H,14,15)
• InChI Key： AYLHJOBALIUHHV-UHFFFAOYSA-N
• SMILES： O=C1C(CNCCC(C)C)CCCCN1

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-{[(3-Methylbutyl)amino]methyl}azepan-2-one

Introduction to 3-{[(3-Methylbutyl)amino]methyl}azepan-2-one (CAS No. 2138428-68-7)

3-{[(3-Methylbutyl)amino]methyl}azepan-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2138428-68-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound features an azepane ring system substituted with a tertiary amine group, which contributes to its diverse chemical reactivity and biological activity.

The synthesis and characterization of 3-{[(3-Methylbutyl)amino]methyl}azepan-2-one involve meticulous attention to detail, ensuring that the final product meets the stringent requirements of pharmaceutical standards. The presence of the 3-methylbutyl side chain in the amine group enhances the compound's lipophilicity, making it a promising candidate for oral administration and systemic absorption. This feature is particularly crucial in drug design, as it can influence the compound's bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 3-{[(3-Methylbutyl)amino]methyl}azepan-2-one with greater accuracy. Molecular modeling studies suggest that this compound exhibits favorable interactions with biological targets, making it a potential lead for further development. The azepane core is known for its stability and versatility in forming hydrogen bonds, which is essential for drug-receptor binding affinity.

In the realm of medicinal chemistry, 3-{[(3-Methylbutyl)amino]methyl}azepan-2-one has been explored for its potential role in treating various neurological disorders. The compound's ability to modulate neurotransmitter activity has been highlighted in preclinical studies, where it demonstrated promising effects on cognitive function and pain management. These findings align with the growing interest in developing novel therapeutics that target central nervous system disorders without causing significant side effects.

The chemical stability of 3-{[(3-Methylbutyl)amino]methyl}azepan-2-one under different conditions is another critical aspect that has been thoroughly investigated. Researchers have examined its behavior under various pH levels, temperatures, and solvent systems to ensure its suitability for formulation into pharmaceutical products. Stability studies have revealed that the compound remains intact under physiological conditions, suggesting its potential for long-term storage and reliable dosing.

From a synthetic perspective, the preparation of 3-{[(3-Methylbutyl)amino]methyl}azepan-2-one involves multi-step reactions that require precise control over reaction conditions. The use of advanced catalytic systems has improved the yield and purity of the final product, reducing the need for extensive purification techniques. This advancement not only streamlines the synthetic process but also minimizes waste generation, aligning with sustainable chemistry principles.

The biological activity of 3-{[(3-Methylbutyl)amino]methyl}azepan-2-one has been further explored through in vitro and in vivo experiments. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, research indicates that this compound may interact with specific enzymes and receptors involved in inflammation and oxidative stress pathways, offering a novel approach to treating chronic diseases.

The regulatory landscape for pharmaceutical compounds like 3-{[(3-Methylbutyl)amino]methyl}azepan-2-one is stringent, requiring comprehensive data on safety and efficacy before market approval. Regulatory agencies have emphasized the importance of robust preclinical data to support clinical trials. Researchers are actively working to gather this information through well-designed experiments, ensuring that the compound meets all necessary criteria for human use.

The future prospects of 3-{[(3-Methylbutyl)amino]methyl}azepan-2-one in pharmaceutical development are promising. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, bringing innovative treatments to patients in need.